2-Hydroxy-6-(methylsulfonamido)benzamide

• Molecular Formula: C8H10N2O4S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: 2-hydroxy-6-(methanesulfonamido)benzamide
• InChI: InChI=1S/C8H10N2O4S/c1-15(13,14)10-5-3-2-4-6(11)7(5)8(9)12/h2-4,10-11H,1H3,(H2,9,12)
• InChI Key: YAACMFUURFAMNC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=C(C(=CC=C1)O)C(=O)N

Description

2-Hydroxy-6-(methylsulfonamido)benzamide is a benzamide derivative characterized by a hydroxy group at the 2-position and a methylsulfonamido substituent at the 6-position of the benzene ring. Its structural uniqueness lies in the combination of a sulfonamide group and a hydroxy substituent, which may influence electronic properties, solubility, and target interactions compared to other benzamide analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-6-(methylsulfonamido)benzamide can be achieved through various methods. One common approach involves the direct condensation of benzoic acids and amines. For instance, the reaction between 2-hydroxybenzoic acid and methylsulfonamide in the presence of a suitable catalyst can yield the desired product. Ultrasonic irradiation and the use of Lewis acidic ionic liquids immobilized on diatomite earth (diatomite earth@IL/ZrCl4) have been reported to enhance the efficiency of this reaction .

Industrial Production Methods

In an industrial setting, the production of benzamide derivatives often involves high-temperature reactions between carboxylic acids and amines. The use of solid acid catalysts and ultrasonic irradiation can make the process more efficient and environmentally friendly. These methods are advantageous due to their high yields, low reaction times, and eco-friendly nature .

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-6-(methylsulfonamido)benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The amide group can be reduced to an amine.

Substitution: The sulfonamido group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Strong nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of 2-hydroxy-6-(methylsulfonyl)benzaldehyde.

Reduction: Formation of 2-hydroxy-6-(methylsulfonamido)aniline.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

2-Hydroxy-6-(methylsulfonamido)benzamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antibacterial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-6-(methylsulfonamido)benzamide involves its interaction with specific molecular targets and pathways. The hydroxyl and sulfonamido groups play crucial roles in its biological activity. For instance, the compound can inhibit certain enzymes by binding to their active sites, thereby blocking their function. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogs, their substituents, biological targets, and activities:

Compound Class	Substituents/Modifications	Biological Target	Activity/Findings	Reference
2-Acylamino benzamides	Long 2-acylamino chains (e.g., hexanoyl)	PCAF Histone Acetyltransferase (HAT)	~60–79% inhibition at 100 μM; acyl chain length less critical than substituent type
Sulfamoyl benzamides	Sulfamoyl group at 1-position	Glucokinase (GK)	H-bond interaction with Arg63 (distance ~3.1–3.4 Å); GK activation potential
Pfizer P2X7 antagonists	Varied R1, R2, R3 groups	P2X7 receptors	Inhibit IL-1β release and pore activity; structural similarity to BzATP agonist
Benzimidazole-6-sulfonamides	Sulfonamide on benzimidazole ring	Carbonic Anhydrase (CA)	Structural data (NMR, HRMS) provided; CA inhibition inferred from scaffold
mGlu5 PAMs	Benzamide backbone with diverse R-groups	mGlu5 receptors	EC50 ≤1 μM for allosteric modulation; distinct from CPPHA but similar scaffold

Key Comparative Insights

PCAF HAT Inhibition: 2-Acylamino benzamides (e.g., compound 17: 79% inhibition) rely on 2-acylamino groups for activity, while 2-Hydroxy-6-(methylsulfonamido)benzamide replaces the acyl chain with a methylsulfonamido group. The sulfonamide’s electron-withdrawing nature may alter binding interactions compared to acylated analogs .

Glucokinase Activation: Sulfamoyl benzamides () exhibit H-bonding with Arg63 via the amide carbonyl.

P2X7 Receptor Antagonism :

• Pfizer’s benzamide analogs () show structural similarity to BzATP, a P2X7 agonist. The hydroxy and methylsulfonamido groups in the target compound may disrupt receptor binding compared to Pfizer’s R-group modifications, which optimize steric and electronic complementarity .

Carbonic Anhydrase Inhibition: Benzimidazole sulfonamides () demonstrate CA inhibition via sulfonamide-Zn²⁺ interactions.

mGlu5 Allosteric Modulation: mGlu5-positive allosteric modulators (PAMs) () share a benzamide scaffold but require specific substituents for potency.

Physicochemical and Pharmacokinetic Considerations

• Electronic Effects : The sulfonamido group’s electron-withdrawing nature may reduce π-π stacking interactions critical for binding to hydrophobic enzyme pockets (e.g., PCAF HAT) .
• Metabolic Stability : Methylsulfonamido groups are generally more metabolically stable than ester-containing analogs (e.g., ’s sulfamoyl benzamides), suggesting longer half-life .